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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cosmetic and pharmaceutical formulation, the demand for effective and

naturally derived ingredients is ever-present. Glyceryl caprylate-caprate, a mono- and diester

of glycerin with caprylic and capric acids, has emerged as a prominent multifunctional

ingredient, valued not only for its emollient and skin-conditioning properties but also for its role

as a preservative booster. This guide provides an objective comparison of glyceryl caprylate-
caprate's performance with other common preservative boosters, supported by experimental

data and detailed protocols.

Comparative Performance Analysis
Glyceryl caprylate-caprate is often utilized to enhance the antimicrobial efficacy of traditional

preservatives, allowing for lower concentrations of these agents and appealing to the

"preservative-free" marketing trend. Its performance is best evaluated in comparison to other

widely used preservative boosters, such as caprylyl glycol and phenoxyethanol blends.

While direct head-to-head challenge test data for glyceryl caprylate-caprate as a sole booster

against others in identical formulations is limited in publicly available literature, valuable insights

can be drawn from studies on synergistic blends.

Table 1: Quantitative Antimicrobial Performance of Preservative Booster Blends

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1139957?utm_src=pdf-interest
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorganism
Glyceryl Caprylate, Caprylyl Glycol &
Phenethyl Alcohol Blend (%)

Staphylococcus aureus (ATCC 6538) 0.2% (MBC)

Escherichia coli (ATCC 8739) 0.2% (MBC)

Pseudomonas aeruginosa (ATCC 9027) 0.2% (MBC)

Candida albicans (ATCC 10231) 0.1% (MFC)

Aspergillus brasiliensis (ATCC 16404) 0.4% (MFC)

Source: Adapted from a study on a new

alternative combination preservative. The data

represents the Minimum Bactericidal

Concentration (MBC) or Minimum Fungicidal

Concentration (MFC) of the blend.[1]

Interpretation of Data:

The data in Table 1 indicates that a blend containing glyceryl caprylate demonstrates broad-

spectrum antimicrobial activity at low concentrations. Notably, the blend is effective against

both bacteria and fungi. This synergistic activity is a key performance indicator for preservative

boosters. A study highlighted that a mixture of glyceryl caprylate, glycerin, caprylyl glycol, and

phenylpropanol, when combined with phenoxyethanol, showed satisfactory results in

microbiological challenge tests for cosmetic products designed for children.[2]

Experimental Protocols
To validate the performance of glyceryl caprylate-caprate as a preservative booster,

standardized microbiological challenge tests are essential. The ISO 11930:2019 standard is a

widely accepted protocol for evaluating the antimicrobial protection of a cosmetic product.

Key Experiment: Preservative Efficacy Test (Challenge
Test) based on ISO 11930
Objective: To assess the efficacy of a preservative system in a cosmetic formulation against

microbial challenge.
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Methodology:

Product Preparation: A cosmetic formulation containing glyceryl caprylate-caprate as a

preservative booster is prepared. A control formulation without the booster may also be

prepared for comparison.

Inoculum Preparation: Standardized strains of microorganisms are used for the challenge.

These typically include:

Pseudomonas aeruginosa (e.g., ATCC 9027)

Staphylococcus aureus (e.g., ATCC 6538)

Escherichia coli (e.g., ATCC 8739)

Candida albicans (e.g., ATCC 10231)

Aspergillus brasiliensis (e.g., ATCC 16404) The microorganisms are cultured to achieve a

specific concentration (typically 10^5 to 10^6 colony-forming units per milliliter or gram of

the product).[3]

Inoculation: The cosmetic product is inoculated with a small volume of the microbial

suspension.

Incubation: The inoculated product is stored at a controlled temperature (e.g., 22.5 ± 2.5 °C)

in the dark for 28 days.

Sampling and Enumeration: Samples are taken from the inoculated product at specified

intervals (e.g., 7, 14, and 28 days). The number of viable microorganisms in each sample is

determined by plating on appropriate culture media.

Evaluation: The log reduction of the microbial count from the initial inoculum is calculated at

each time point. The results are compared against the acceptance criteria outlined in the ISO

11930 standard to determine the preservative efficacy.[4][5][6]

Mandatory Visualizations
Antimicrobial Mechanism of Action
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The primary antimicrobial action of glyceryl caprylate-caprate is attributed to its ability to

disrupt the cell membranes of microorganisms. As a medium-chain monoglyceride, it integrates

into the lipid bilayer of bacterial and fungal cell membranes, leading to increased permeability

and eventual cell lysis.[7][8][9]
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Caption: Antimicrobial action of Glyceryl Caprylate-Caprate.

Experimental Workflow for Preservative Efficacy Testing
The following diagram illustrates the logical flow of the ISO 11930 challenge test protocol.
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Caption: ISO 11930 Challenge Test Workflow.
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Conclusion
Glyceryl caprylate-caprate stands as a viable and effective preservative booster for a wide

range of cosmetic and pharmaceutical applications. Its natural origin and multifunctional

properties make it an attractive alternative to traditional synthetic options. While more direct

comparative studies would further solidify its position, the existing data from blend studies

strongly suggests its synergistic potential in creating robust and safe preservative systems. The

standardized experimental protocols outlined provide a clear framework for validating its

performance in specific formulations. As the industry continues to move towards milder and

more sustainable ingredients, glyceryl caprylate-caprate is well-positioned to be a key

component in modern product preservation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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